Cas no 23077-44-3 (6-Fluoro-1H-indole-3-carboxylic acid)

• Product Name: 6-Fluoro-1H-indole-3-carboxylic acid
• CAS No: 23077-44-3
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• MDL: MFCD06203359
• CID: 820320
• Update Time: 2025-09-25

6-Fluoro-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1H-indole-3-carboxylic acid
• 1H-INDOLE-3-CARBOXYLIC ACID,6-FLUORO-
• 6-Fluoroindole-3-carboxylic acid
• 6-Fluor-3-indolcarbonsaeure
• 1H-Indole-3-carboxylic acid, 6-fluoro-
• 7848AD
• NE38725
• SY058811
• ST24045361

• MDL： MFCD06203359
• Inchi： 1S/C9H6FNO2/c10-5-1-2-6-7(9(12)13)4-11-8(6)3-5/h1-4,11H,(H,12,13)
• InChI Key： ITDFSNLFIZWJDB-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C(=O)O)=CNC=2C=1

Computed Properties

• Exact Mass: 179.03800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.1
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.510±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 242-244 °C (decomposition)
• Boiling Point: 422.2℃ at 760 mmHg
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 53.09000
• LogP: 2.00520

6-Fluoro-1H-indole-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature